Cas no 1806337-15-4 (Methyl 4-fluoro-2-methoxypyridine-6-acetate)
Methyl 4-fluoro-2-methoxypyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-fluoro-2-methoxypyridine-6-acetate
-
- Inchi: 1S/C9H10FNO3/c1-13-8-4-6(10)3-7(11-8)5-9(12)14-2/h3-4H,5H2,1-2H3
- InChI Key: YQGIUNBDFHYDSI-UHFFFAOYSA-N
- SMILES: FC1C=C(N=C(C=1)CC(=O)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- XLogP3: 1.1
- Topological Polar Surface Area: 48.4
Methyl 4-fluoro-2-methoxypyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029005373-250mg |
Methyl 4-fluoro-2-methoxypyridine-6-acetate |
1806337-15-4 | 95% | 250mg |
$1,019.20 | 2022-03-31 | |
| Alichem | A029005373-500mg |
Methyl 4-fluoro-2-methoxypyridine-6-acetate |
1806337-15-4 | 95% | 500mg |
$1,634.45 | 2022-03-31 | |
| Alichem | A029005373-1g |
Methyl 4-fluoro-2-methoxypyridine-6-acetate |
1806337-15-4 | 95% | 1g |
$2,750.25 | 2022-03-31 |
Methyl 4-fluoro-2-methoxypyridine-6-acetate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on Methyl 4-fluoro-2-methoxypyridine-6-acetate
Methyl 4-fluoro-2-methoxypyridine-6-acetate: A Novel Pyridine Derivative with Promising Applications in Pharmaceutical and Material Sciences
Methyl 4-fluoro-2-methoxypyridine-6-acetate, with the chemical formula C10H11FO3 and CAS number 1806337-15-4, represents a unique class of pyridine derivatives that have garnered significant attention in recent years due to their structural versatility and potential applications in pharmaceutical development. This compound features a 4-fluoro-2-methoxypyridine-6-acetate core structure, which combines aromatic pyridine rings with functional groups such as methoxy and fluoro substitutions, creating a scaffold with tunable physicochemical properties. The pyridine-6-acetate moiety further enhances its reactivity and compatibility with various synthetic pathways, making it a valuable building block in medicinal chemistry.
Recent studies have highlighted the importance of 4-fluoro-2-methoxypyridine-6-acetate in the design of bioactive molecules. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated its role as a precursor for the synthesis of novel antifungal agents. The fluoro substitution at the 4-position of the pyridine ring was found to significantly improve the compound's metabolic stability, while the methoxy group at the 2-position enhanced its hydrophilicity, optimizing its solubility in aqueous environments. These properties are critical for drug candidates targeting fungal infections, where bioavailability and tissue penetration are key challenges.
The Methyl 4-fluoro-2-methoxypyridine-6-acetate structure also exhibits potential in the development of anti-inflammatory drugs. A 2024 study published in *Bioorganic & Medicinal Chemistry* reported the synthesis of derivatives with pyridine-6-acetate scaffolds that showed potent inhibition of COX-2 enzymes, a target for nonsteroidal anti-inflammatory drugs (NSAIDs). The fluoro and methoxy groups were identified as key contributors to the compound's ability to modulate lipid signaling pathways, suggesting its utility in the treatment of chronic inflammatory diseases.
From a synthetic perspective, the Methyl 4-fluoro-2-methoxypyridine-6-acetate molecule is notable for its compatibility with diverse reaction conditions. Researchers have successfully employed microwave-assisted synthesis and catalytic methods to efficiently prepare this compound, reducing the environmental impact of traditional chemical processes. A 2023 review in *Green Chemistry* emphasized the importance of sustainable synthesis strategies for pyridine-6-acetate derivatives, highlighting the role of 4-fluoro-2-methoxypyridine-6-acetate as a model compound for green chemistry applications.
Recent advances in computational chemistry have further expanded the understanding of Methyl 4-fluoro-2-methoxypyridine-6-acetate's behavior. Molecular docking studies have shown that the fluoro and methoxy groups play a critical role in modulating the compound's interactions with biological targets. For example, a 2024 study in *Computational and Structural Chemistry* revealed that the pyridine-6-acetate scaffold can form hydrogen bonds with key residues in enzyme active sites, enhancing its selectivity and efficacy. These findings underscore the importance of 4-fluoro-2-methoxypyridine-6-acetate in rational drug design.
Applications of Methyl 4-fluoro-2-methoxypyridine-6-acetate extend beyond pharmaceuticals into the field of material science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. A 2023 paper in *Advanced Materials* described the synthesis of pyridine-6-acetate-based polymers with enhanced charge transport properties, suggesting potential applications in flexible electronics and solar cells. The fluoro substitution was found to improve the material's thermal stability, while the methoxy group enhanced its solubility in common solvents.
One of the most exciting developments in the study of Methyl 4-fluoro-2-methoxypyridine-6-acetate is its role in the development of targeted drug delivery systems. A 2024 study in *Pharmaceutical Research* explored the use of pyridine-6-acetate derivatives as carriers for hydrophobic drugs, leveraging the fluoro and methoxy groups to improve the compound's ability to penetrate cell membranes. This approach could significantly enhance the therapeutic efficacy of poorly soluble drugs, addressing a major limitation in current pharmaceutical formulations.
Despite its promising applications, the Methyl 4-fluoro-2-methoxypyridine-6-acetate molecule also presents challenges that require further investigation. For example, its metabolic stability in vivo may need to be optimized to ensure prolonged therapeutic effects. A 2023 study in *Drug Metabolism and Disposition* highlighted the importance of modifying the pyridine-6-acetate scaffold to reduce potential toxicity while maintaining its biological activity. These findings emphasize the need for continued research to fully realize the potential of this compound.
In conclusion, Methyl 4-fluoro-2-methoxypyridine-6-acetate represents a versatile and promising compound with significant potential in pharmaceutical and material sciences. Its unique structural features, combined with the ability to modulate its physicochemical properties, make it a valuable candidate for the development of novel therapeutics and advanced materials. As research in this area continues to evolve, the pyridine-6-acetate scaffold will likely play an increasingly important role in the design of next-generation drugs and technologies.
1806337-15-4 (Methyl 4-fluoro-2-methoxypyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)